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Compound of Interest

Compound Name:
2,3,3',4',5,5',6-

Heptachlorobiphenyl

CAS No.: 69782-91-8

Cat. No.: B1596461

Get Quote

Executive Summary: The "Problem Child" of PCB
Analysis
PCB 193 (2,3,3',4',5,5',6-Heptachlorobiphenyl) represents a critical analytical challenge in

environmental and biological monitoring. Unlike major congeners (e.g., PCB 153, 138), PCB

193 is frequently a minor component that co-elutes with the abundant PCB 180 on standard

chromatographic phases.

This guide compares NIST Standard Reference Materials (SRMs) containing PCB 193 against

commercial calibration alternatives. The core distinction is one of utility: NIST SRMs are

essential for method validation (proving your extraction recovers the analyte from a complex

matrix), while commercial standards (Wellington, CIL) are superior for instrument calibration

(establishing the individual retention time and mass spectral footprint).
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Use NIST SRMs (e.g., 1957, 1958) to validate your ability to extract and quantify "Total

Heptachlorobiphenyls" or to test resolution capabilities.

Use Commercial Standards (Wellington/CIL) to chemically resolve PCB 193 from PCB 180

for individual quantification.

Landscape of Reference Materials
NIST Matrix SRMs: The Gold Standard for Validation
NIST materials are "natural matrix" standards. They are not spiked; the PCBs are metabolically

incorporated, representing the true challenge of extraction.
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Product Matrix
PCB 193
Status

Certified Value
(Mass
Fraction)

Key Technical
Note

SRM 1957
Non-Fortified

Human Serum
Certified (Sum)

54.5 ± 0.5 ng/kg

(Sum of PCB

180 + 193)

Co-elution on 5%

phenyl phases.

PCB 180 is the

major

component.

SRM 1958
Fortified Human

Serum
Non-Certified

Information

Value Only

Provided as a

reference for

method

development;

confirms

presence but not

certified quantity.

SRM 1944
NY/NJ Waterway

Sediment
Reference/Sum

Varies

(Reference

Value)

Often reported

as a co-eluting

pair (180/193)

depending on the

column used.

SRM 1588c Cod Liver Oil Information
Information

Value Only

Note (c) in

certificate

explicitly states

PCB 193 co-

elutes with PCB

180.

Commercial Alternatives: The Precision Tools for
Calibration
Companies like Wellington Laboratories and Cambridge Isotope Laboratories (CIL) synthesize

individual congeners.
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Product Type
PCB 193
Status

Purity /
Uncertainty

Application

Wellington (e.g.,

PCB-193)
Native Standard

Certified

(Individual)

>98% Chemical

Purity

Primary calibrant

for retention time

mapping.

CIL (e.g., EC-

5000)

13C-Labeled

Standard

Certified

(Individual)

Isotopic Purity

>99%

Internal standard

for Isotope

Dilution Mass

Spectrometry

(IDMS).

Technical Deep Dive: The Co-Elution Challenge
The primary reason PCB 193 is rarely certified individually in NIST matrix SRMs is the

Chromatographic Critical Pair.

Standard Method (DB-5/HP-5): On a 5% phenyl-methylpolysiloxane column (the industry

workhorse), PCB 193 elutes almost perfectly with PCB 180. Since PCB 180 is often present

at 10x-50x the concentration of 193, the minor peak is swallowed by the major one.

Advanced Method (HT-8/Rxi-XLB): To certify PCB 193 individually, you must use a column

with different selectivity (e.g., 8% phenyl or specific "PCB phases") or Multi-Dimensional GC

(GCxGC).[1]

Causality Insight: If your lab reports PCB 180 using a standard DB-5 column without

acknowledging PCB 193, you are technically overestimating the PCB 180 concentration,

though the bias is usually <5% due to the low abundance of 193.

Experimental Protocol: Resolving the Critical Pair
This protocol describes a self-validating workflow to determine if your system can resolve PCB

193, using NIST SRM 1957 as the control.
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Start: Sample Preparation

Extraction (PLE or LLE)
Solvent: Hexane/Acetone

Cleanup
(Acid Silica + Alumina)

Split Extract

Path A: Standard Analysis
Column: DB-5MS (30m)

Routine Screen

Path B: Resolution Analysis
Column: HT-8 or Rxi-XLB

Detailed Quant

Result: Summed Peak
(PCB 180 + 193)

Result: Resolved Peaks
(Quantify 193 Individually)

Validation Step:
Compare Sum(B) vs Result(A)

Must match NIST SRM 1957 Value

Click to download full resolution via product page

Caption: Dual-column confirmation workflow. Path A represents standard screening where co-

elution occurs. Path B utilizes specialized phases to resolve PCB 193, validated against the

NIST certified summed value.

Step-by-Step Methodology
Phase 1: Extraction & Cleanup (Universal)
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Spiking: Spike 1g of SRM 1957 (reconstituted) with 13C-labeled PCB 180 and 13C-labeled

PCB 193 (if available from CIL/Wellington).

Extraction: Liquid-Liquid Extraction (LLE) using Hexane:DCM (1:1).

Cleanup: Pass extract through an acidified silica gel column (44% H2SO4 w/w) to remove

lipids. This is critical for serum/tissue to prevent source contamination.

Phase 2: Instrumental Analysis (GC-HRMS or GC-MS/MS)
Option A: The "Summed" Approach (DB-5MS)

Column: 30m x 0.25mm, 0.25µm film (5% Phenyl).

Oven: 140°C (1 min) -> 20°C/min to 220°C -> 2°C/min to 260°C.

Observation: Look for a single peak at the retention time of PCB 180.

Calculation: Report as "PCB 180+193" and compare to NIST SRM 1957 certified value (54.5

ng/kg).

Option B: The "Resolved" Approach (HT-8 / Rxi-XLB)

Column: 60m x 0.25mm, 0.25µm film (8% Phenyl or proprietary PCB phase).

Oven: Slower ramp (1.5°C/min) through the critical elution window (240°C - 270°C).

Observation: You should see a valley separation between the major PCB 180 peak and the

minor PCB 193 peak (eluting later).

Validation: Sum the calculated mass of 180 and 193. The sum must fall within the uncertainty

range of the NIST SRM 1957 certified value.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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